Cas no 1602124-87-7 (3-[(1-ethyl-1H-pyrazol-4-yl)oxy]-4-hydroxy-1lambda6-thiolane-1,1-dione)

• Product Name: 3-[(1-ethyl-1H-pyrazol-4-yl)oxy]-4-hydroxy-1lambda6-thiolane-1,1-dione
• CAS No: 1602124-87-7
• MF: C₉H₁₄N₂O₄S
• MW: 246.283461093903
• CID: 6135037
• PubChem ID: 116802473
• Update Time: 2025-06-15

3-[(1-ethyl-1H-pyrazol-4-yl)oxy]-4-hydroxy-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1602124-87-7
• EN300-718466
• 3-[(1-ethyl-1H-pyrazol-4-yl)oxy]-4-hydroxy-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C9H14N2O4S/c1-2-11-4-7(3-10-11)15-9-6-16(13,14)5-8(9)12/h3-4,8-9,12H,2,5-6H2,1H3
• InChI Key： FOWSVNOQBGJPQK-UHFFFAOYSA-N
• SMILES： S1(CC(C(C1)OC1C=NN(CC)C=1)O)(=O)=O

Computed Properties

• Exact Mass: 246.06742811g/mol
• Monoisotopic Mass: 246.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 89.8Ų

Additional information on 3-[(1-ethyl-1H-pyrazol-4-yl)oxy]-4-hydroxy-1lambda6-thiolane-1,1-dione

Introduction to 3-[(1-ethyl-1H-pyrazol-4-yl)oxy]-4-hydroxy-1lambda6-thiolane-1,1-dione (CAS No. 1602124-87-7)

3-[(1-ethyl-1H-pyrazol-4-yl)oxy]-4-hydroxy-1lambda6-thiolane-1,1-dione is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1602124-87-7, belongs to a class of molecules that exhibit promising properties for drug discovery and development. The presence of multiple functional groups, including hydroxyl, thiol, and ether moieties, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The structure of 3-[(1-ethyl-1H-pyrazol-4-yl)oxy]-4-hydroxy-1lambda6-thiolane-1,1-dione is characterized by a thiolane ring system, which is a six-membered heterocyclic compound containing sulfur. This ring system is particularly interesting because it can participate in various chemical reactions, making it a valuable intermediate in synthetic chemistry. Additionally, the pyrazole moiety attached to the thiolane ring introduces additional biological relevance, as pyrazole derivatives are well-known for their pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of thiol-containing compounds in the development of novel therapeutic agents. The thiol group in 3-[(1-ethyl-1H-pyrazol-4-yl)oxy]-4-hydroxy-1lambda6-thiolane-1,1-dione can engage in disulfide bond formation, which is crucial for stabilizing protein structures and modulating redox signaling pathways. These properties make the compound a potential candidate for applications in areas such as antioxidant therapy and enzyme inhibition.

The hydroxyl group present in the molecule also contributes to its biological significance. Hydroxyl-functionalized compounds are frequently investigated for their roles in drug metabolism and interaction with biological targets. In particular, the hydroxyl group can participate in hydrogen bonding interactions, which are essential for the binding affinity of many pharmacological agents. This feature suggests that 3-[(1-ethyl-1H-pyrazol-4-yl)oxy]-4-hydroxy-1lambda6-thiolane-1,1-dione may exhibit favorable binding properties with biological receptors or enzymes.

Moreover, the ether linkage in the compound's structure provides an additional layer of complexity and functionality. Ether groups are commonly found in biologically active molecules and can influence both the solubility and bioavailability of drugs. The presence of an ether bond in 3-(ylethylpyrazol-oxy)-4-hydroxythiolane-dione may enhance its ability to cross cell membranes, thereby improving its pharmacokinetic profile.

In the context of drug discovery, the pyrazole moiety is particularly noteworthy. Pyrazole derivatives have been extensively studied for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of a pyrazole ring into a thiolane backbone creates a novel molecular entity that could potentially combine the beneficial properties of both scaffolds. This combination may lead to the discovery of new therapeutic agents with enhanced efficacy and reduced side effects.

Recent research has demonstrated that thiolane-based compounds can exhibit significant biological activity when properly functionalized. For instance, studies have shown that certain thiolane derivatives possess potent antioxidant properties due to their ability to scavenge reactive oxygen species (ROS). The compound under discussion may share similar characteristics, making it a valuable tool for investigating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The potential applications of 3-[ylethylpyrazol-oxy)-4-hydroxythiolane-dione extend beyond antioxidant therapy. Its unique structural features suggest that it could be used as a lead compound for developing drugs targeting various diseases. For example, the thiol group and hydroxyl group may allow this molecule to interact with specific enzymes or receptors involved in metabolic pathways. By modulating these pathways, the compound could potentially be developed into treatments for conditions such as diabetes or hyperlipidemia.

The synthesis of 3-[ylethylpyrazol-oxy)-4-hydroxythiolane-dione is another area of interest for synthetic chemists. The preparation of this compound involves multiple steps, including cyclization reactions and functional group transformations. Advanced synthetic methodologies can be employed to optimize yield and purity while maintaining the integrity of the molecular framework. Techniques such as transition metal-catalyzed reactions and organometallic chemistry have been particularly useful in constructing complex heterocyclic systems like this one.

In conclusion,3-[ylethylpyrazol-oxy)-4-hydroxythiolane-dione (CAS No. 1602124-(87)7) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural composition and diverse functional groups make it a promising candidate for further exploration in drug discovery efforts aimed at addressing various human diseases.